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Compound of Interest

Compound Name: BI-1950

Cat. No.: B12426661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the biological effects, mechanism of action,

and experimental profile of BI-1950, a potent and selective chemical probe for the lymphocyte

function-associated antigen-1 (LFA-1). All data is compiled from publicly available scientific

literature and resources.

Core Mechanism of Action
BI-1950 is a small molecule inhibitor of the integrin LFA-1.[1][2] LFA-1, a heterodimer

composed of the alpha-L (ITGAL, CD11a) and beta-2 (ITGB2, CD18) subunits, is a key

receptor on the surface of lymphocytes.[3] It mediates immune cell adhesion and co-stimulatory

signaling through its interaction with its primary ligand, the Intercellular Adhesion Molecule 1

(ICAM-1), which is expressed on antigen-presenting cells (APCs) and endothelial cells.[1][3]

BI-1950 selectively binds to the I-domain of the ITGAL subunit, sterically preventing the LFA-

1/ICAM-1 interaction.[3] This disruption of cellular adhesion directly inhibits downstream

signaling pathways essential for T-cell activation, cytokine production, and proliferation.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12426661#understanding-the-biological-effects-of-bi-
1950]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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